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Compound of Interest

Compound Name: 2-Ethylfenchol

CAS No.: 137255-07-3

Cat. No.: B3432381

Get Quote

This guide provides a comprehensive technical overview of 2-Ethylfenchol, a synthetic

derivative of the bicyclic monoterpenoid, fenchol. While 2-Ethylfenchol is primarily utilized in

the flavor and fragrance industry for its unique sensory characteristics, a thorough

understanding of its chemical properties, synthesis, and potential biological context is essential

for researchers, scientists, and drug development professionals. Due to the limited publicly

available research specifically on 2-Ethylfenchol, this guide synthesizes information on the

parent compound, fenchol, and related alkylated terpenoids to provide a holistic and

scientifically grounded perspective.

Introduction to Fenchol and its Alkylated Derivatives
Fenchol (1,3,3-trimethyl-2-norbornanol) is a naturally occurring bicyclic monoterpene alcohol

and an isomer of borneol.[1] It is found in the essential oils of various plants, including fennel

and basil, and is responsible for basil's characteristic aroma.[1][2] The rigid

bicyclo[2.2.1]heptane framework of fenchol has made it an interesting chiral auxiliary and a

scaffold for chemical modifications in medicinal chemistry.[3]
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2-Ethylfenchol (2-ethyl-1,3,3-trimethylbicyclo[2.2.1]heptan-2-ol) is a synthetic derivative where

an ethyl group is introduced at the C2 position. This modification significantly alters its

organoleptic properties, leading to its use as a fragrance and flavor ingredient.[4][5] It is

described as having a powerful, diffusive, and earthy odor with ambery, patchouli, and

oakmoss undertones.[4]

Physicochemical and Spectroscopic Properties
A comprehensive understanding of a molecule's physical and chemical properties is

fundamental to its application and further research.

Physicochemical Data
The following table summarizes the key physicochemical properties of 2-Ethylfenchol.

Property Value Source(s)

CAS Number 18368-91-7 [4][6]

Molecular Formula C₁₂H₂₂O [6][7]

Molecular Weight 182.30 g/mol [6][7]

Appearance
Colorless to light yellow

viscous liquid
[7][8]

Boiling Point 105 °C at 15 mmHg [6][9]

Density 0.956 g/mL at 25 °C [9]

Refractive Index 1.482 at 20 °C [6][9]

Flash Point 88 °C (190.4 °F) - closed cup [7][9]

Solubility
Soluble in ethanol and most

fixed oils; low water solubility
[6][7]

Spectroscopic Characterization
While specific spectroscopic data for 2-Ethylfenchol is not readily available in the public

domain, we can infer its expected spectral characteristics based on its structure and data from
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the parent compound, fenchol.[10][11][12][13]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum would be expected to show characteristic signals for the ethyl

group (a triplet and a quartet), multiple singlets for the methyl groups on the bicyclic frame,

and complex multiplets for the bridgehead and methylene protons.

¹³C NMR: The spectrum would display distinct signals for the quaternary carbon bearing

the hydroxyl and ethyl groups, as well as signals for the carbons of the ethyl group, the

three methyl groups, and the carbons of the bicyclic system.

Mass Spectrometry (MS): The electron ionization mass spectrum would likely show a

molecular ion peak (M+) at m/z 182, with characteristic fragmentation patterns resulting from

the loss of water, the ethyl group, and other fragments from the bicyclic core.

Infrared (IR) Spectroscopy: A broad absorption band in the region of 3200-3600 cm⁻¹ would

be indicative of the O-H stretching of the tertiary alcohol. C-H stretching and bending

vibrations would be observed in the regions of 2850-3000 cm⁻¹ and 1350-1470 cm⁻¹,

respectively.

Synthesis of 2-Ethylfenchol: A Proposed Pathway
Detailed, validated synthetic protocols for 2-Ethylfenchol are not explicitly published in peer-

reviewed literature. However, based on general organic chemistry principles and existing

patents on the alkylation of related compounds, a plausible synthetic route involves the

Grignard reaction with fenchone as the starting material. Fenchone, the ketone analog of

fenchol, is a readily available starting material.

Proposed Synthetic Workflow
The synthesis of 2-Ethylfenchol can be logically approached in two main stages: the

preparation of the Grignard reagent and the subsequent reaction with fenchone, followed by

purification.
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Stage 1: Grignard Reagent Formation

Stage 2: Reaction and Workup Stage 3: Purification

Ethyl Bromide + Magnesium Ethylmagnesium Bromide
(Grignard Reagent)

 in dry ether 

Grignard AdditionFenchone Aqueous Workup
(e.g., NH4Cl) Crude 2-Ethylfenchol Distillation or

Column Chromatography Pure 2-Ethylfenchol

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2-Ethylfenchol.

Step-by-Step Experimental Protocol (Proposed)
Disclaimer: The following is a proposed protocol based on standard laboratory procedures for

Grignard reactions and should be adapted and optimized with appropriate safety precautions.

Materials:

Fenchone

Ethyl bromide

Magnesium turnings

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Standard glassware for anhydrous reactions (oven-dried)

Magnetic stirrer and heating mantle
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Procedure:

Grignard Reagent Preparation:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small volume of anhydrous diethyl ether to cover the magnesium.

Add a small crystal of iodine to initiate the reaction if necessary.

Slowly add a solution of ethyl bromide in anhydrous diethyl ether from the dropping funnel.

The reaction is exothermic and should be controlled by the rate of addition and, if

necessary, an ice bath.

After the addition is complete, reflux the mixture gently until most of the magnesium has

reacted.

Reaction with Fenchone:

Cool the Grignard reagent to 0 °C.

Slowly add a solution of fenchone in anhydrous diethyl ether from the dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Workup and Purification:

Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of

saturated aqueous ammonium chloride solution.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter and concentrate the solvent under reduced pressure to obtain the crude product.
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Purify the crude 2-Ethylfenchol by vacuum distillation or column chromatography on silica

gel.

Applications and Biological Context
The primary application of 2-Ethylfenchol is in the flavor and fragrance industry. A recent

patent highlights its use, along with other alkylated fenchols, to enhance the odor strength and

character of various fragrance and flavor compositions.[14]

While there is no specific pharmacological or toxicological data available for 2-Ethylfenchol,
the parent compound, fenchol, has been investigated for various biological activities, including

antimicrobial and anti-inflammatory effects.[2] Furthermore, fenchol derivatives are being

explored for the development of new therapeutic agents.[3] The introduction of an ethyl group

could potentially modulate these activities, and this represents an area for future research.

Safety and Handling
2-Ethylfenchol is classified as a combustible liquid.[4] Standard safety precautions for

handling laboratory chemicals should be followed, including the use of personal protective

equipment such as gloves and eye protection. It should be stored in a cool, well-ventilated

place away from heat and open flames.[4]

Future Directions and Conclusion
2-Ethylfenchol is a commercially significant aroma chemical with a well-defined role in the

fragrance and flavor industry. However, from a scientific and research perspective, it remains a

relatively understudied molecule. The proposed synthetic pathway in this guide provides a

logical and experimentally feasible approach for its preparation in a laboratory setting.

Future research should focus on:

Detailed Spectroscopic Characterization: Obtaining and publishing a complete set of NMR,

MS, and IR data for 2-Ethylfenchol to serve as a reference standard.

Exploration of Biological Activity: Investigating the potential antimicrobial, anti-inflammatory,

or other pharmacological properties of 2-Ethylfenchol, building upon the known activities of

its parent compound, fenchol.
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Toxicological Evaluation: Conducting comprehensive toxicological studies to establish a

detailed safety profile.

In conclusion, while the history of the specific discovery of 2-Ethylfenchol is not well-

documented in accessible literature, its chemical properties and a logical synthetic route can be

established. This guide provides a foundational understanding of this molecule, highlighting the

need for further research to fully elucidate its scientific and potential therapeutic value beyond

its current applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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